Cas no 1020038-66-7 (3-chloroimidazo1,2-apyrimidine-2-carboxylic acid)

• Product Name: 3-chloroimidazo1,2-apyrimidine-2-carboxylic acid
• CAS No: 1020038-66-7
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD09995010
• CID: 5156374
• PubChem ID: 55267554
• Update Time: 2026-03-04

3-chloroimidazo1,2-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid
• Imidazo[1,2-a]pyrimidine-2-carboxylic acid, 3-chloro-
• 3-chloroimidazo1,2-apyrimidine-2-carboxylic acid

• MDL： MFCD09995010
• Inchi： 1S/C7H4ClN3O2/c8-5-4(6(12)13)10-7-9-2-1-3-11(5)7/h1-3H,(H,12,13)
• InChI Key： VXNQBMYQKKPGQF-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(Cl)N1C=CC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 3-chloroimidazo1,2-apyrimidine-2-carboxylic acid

Comprehensive Overview of 3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic Acid (CAS No. 1020038-66-7)

3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid (CAS No. 1020038-66-7) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This imidazo[1,2-a]pyrimidine derivative is characterized by its unique molecular structure, which combines a chloro-substituted imidazole ring fused with a pyrimidine core and a carboxylic acid functional group. Its structural features make it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery programs targeting kinase inhibition and antimicrobial activity.

The growing interest in imidazo[1,2-a]pyrimidine scaffolds stems from their broad pharmacological applications, including antiviral, anticancer, and anti-inflammatory properties. Researchers are actively exploring 3-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid as a key building block for developing novel small-molecule therapeutics, especially in the context of personalized medicine and targeted drug delivery systems. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in drug design circles.

From a synthetic chemistry perspective, CAS 1020038-66-7 offers multiple reactive sites for further derivatization. The chloro group at the 3-position allows for nucleophilic substitution reactions, while the carboxylic acid enables amide coupling or esterification. This dual functionality has made it particularly valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is crucial. The compound's stability under various reaction conditions further enhances its utility in medicinal chemistry workflows.

Analytical characterization of 3-chloroimidazo[1,2-a]pyrimidine-2-carboxlic acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and provide structural verification essential for pharmaceutical applications. Recent advancements in AI-assisted molecular modeling have enabled better prediction of its physicochemical properties, including solubility, logP, and metabolic stability - parameters critical for drug development.

The compound's relevance extends to green chemistry initiatives, with researchers developing more sustainable synthetic routes to imidazo[1,2-a]pyrimidine derivatives. Microwave-assisted synthesis and continuous flow chemistry approaches have shown promise in improving yield and reducing waste generation. These innovations align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis methods.

In the context of intellectual property, 3-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid appears in several patent applications related to kinase inhibitors and antimicrobial agents. Its structural motif is frequently cited in claims covering new chemical entities for treating resistant infections and proliferative disorders. The compound's structure-activity relationship (SAR) continues to be an active area of investigation, particularly in optimizing selectivity profiles against biological targets.

From a commercial perspective, CAS 1020038-66-7 is available through specialty chemical suppliers serving the pharmaceutical research community. Pricing and availability fluctuate based on demand from drug discovery programs, with current market trends showing increased interest in heterocyclic building blocks for fragment-based drug design. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability of this valuable research chemical.

Future research directions for 3-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid include exploration of its metal-chelating properties and potential applications in diagnostic imaging agents. The compound's ability to form stable complexes with transition metals opens possibilities in radiopharmaceutical development. Additionally, its fluorescence properties are being investigated for biomolecular sensing applications, particularly in real-time monitoring of enzymatic activity.

Quality control protocols for 1020038-66-7 follow stringent GMP standards when intended for pharmaceutical use. Batch-to-batch consistency is verified through comprehensive analytical testing, including chiral purity assessment when applicable. These rigorous standards support the compound's use in preclinical development stages, where material quality directly impacts research outcomes.

The scientific literature contains numerous references to imidazo[1,2-a]pyrimidine-based compounds in clinical trials, underscoring the therapeutic potential of this chemical class. While 3-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid itself may not be a drug candidate, its derivatives show promise in addressing unmet medical needs, particularly in oncology and infectious diseases. Researchers continue to explore its structure-optimization potential through computational chemistry and high-throughput screening approaches.